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Compound of Interest

Compound Name: 1-Chloro-3-fluoropropane

Cat. No.: B8262802

An In-depth Technical Guide to 1-Chloro-3-
fluoropropane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 1-Chloro-3-fluoropropane. The information is curated for researchers, scientists,
and professionals in drug development, with a focus on delivering precise data and
methodological insights.

Chemical Identity and Physical Properties

1-Chloro-3-fluoropropane, identified by the CAS number 462-38-4, is a halogenated alkane
with the molecular formula CsHeCIF.[1][2][3] It possesses a molecular weight of 96.53 g/mol .[1]
[2] This compound is a derivative of propane, where hydrogen atoms on the first and third
carbon atoms are substituted by a chlorine and a fluorine atom, respectively.

The physical properties of 1-Chloro-3-fluoropropane are summarized in the table below. It is
important to note that some of the available data are estimates and should be considered with
appropriate scientific caution. There are conflicting reports regarding its boiling point, with one
source stating 82 °C and another providing an estimated value of 69.68 °C.[4][5] Further
experimental verification is recommended for precise applications.
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Table 1: Physical Properties of 1-Chloro-3-fluoropropane

Property Value Source(s)
CAS Number 462-38-4 [1][21[3]
Molecular Formula CsHeCIF [1][2]
Molecular Weight 96.53 g/mol [1112]
Boiling Point 82 °C/69.68 °C (estimate) [41[5]
Density 1.0581 g/cm3 (estimate) [5]

Melting Point No data available

Vapor Pressure No data available

No specific data available.
- Generally, haloalkanes have
Solubility o o [61[7]
limited solubility in water but

are soluble in organic solvents.

Spectroscopic Data

Detailed experimental spectroscopic data for 1-Chloro-3-fluoropropane, including NMR, IR,
and mass spectrometry, are not readily available in the public domain. For unequivocal
identification and structural elucidation, it is recommended that researchers acquiring this
compound perform their own analytical characterization. The expected spectral features can be
predicted based on its structure and the known spectral properties of similar halogenated
propanes.

Synthesis and Purification

While a specific, detailed experimental protocol for the synthesis of 1-Chloro-3-fluoropropane
is not extensively documented in readily accessible literature, a plausible synthetic route can
be inferred from general methodologies for the preparation of mixed haloalkanes. One common
approach involves the halogen exchange reaction.
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A potential synthesis workflow is illustrated in the diagram below. This process could start from
a more readily available dihalogenated propane, such as 1-bromo-3-chloropropane, and
involve a nucleophilic substitution reaction to replace the bromine atom with fluorine, a reaction
known as the Finkelstein reaction.[8] Another viable precursor could be 3-chloro-1-propanol,
which would require conversion of the hydroxyl group to a fluorine atom.

Potential Synthesis Workflow for 1-Chloro-3-fluoropropane

Route B: From Alcohol Route A: Halogen Exchange
@ting Agent (e.g., DAST) Fluorinating Agent (e.g., KF)

3-Chloro-1-propanol 1-Bromo-3-chloropropane

ydroxyl to Fluorine Conversion inkelstein Reaction

1-Chloro-3-fluoropropane 1-Chloro-3-fluoropropane

Purification (e.g., Distillation)

Click to download full resolution via product page

Potential synthesis routes for 1-Chloro-3-fluoropropane.

Experimental Protocol (General Example - Halogen Exchange):

A detailed protocol for a similar reaction, the synthesis of 1-bromo-3-chloropropane, involves
the free-radical addition of hydrogen bromide to allyl chloride.[9] For the proposed synthesis of
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1-chloro-3-fluoropropane from 1-bromo-3-chloropropane, a typical procedure would involve:

o Reaction Setup: A round-bottom flask equipped with a reflux condenser, magnetic stirrer, and
an inert atmosphere (e.g., nitrogen or argon).

e Reagents: 1-bromo-3-chloropropane, a fluorinating agent (e.g., potassium fluoride), and a
suitable solvent (e.g., acetonitrile) possibly with a phase-transfer catalyst to enhance
reactivity.

e Procedure: The reactants are heated to reflux for a specified period. The progress of the
reaction would be monitored by techniques such as gas chromatography (GC) or thin-layer
chromatography (TLC).

o Work-up and Purification: After the reaction is complete, the mixture is cooled, and the solid
by-products are filtered off. The resulting liquid is then washed with water and brine to
remove any remaining salts and impurities. The organic layer is dried over an anhydrous
drying agent (e.g., magnesium sulfate). The final product, 1-chloro-3-fluoropropane, would
be purified by fractional distillation.

Chemical Reactivity and Stability

As a haloalkane, 1-Chloro-3-fluoropropane is expected to exhibit reactivity typical of this
class of compounds.[8] The carbon-halogen bonds are polar, with the carbon atoms being
electrophilic and susceptible to attack by nucleophiles.[8] This allows for a variety of
nucleophilic substitution reactions where the halogen atoms are replaced by other functional
groups.[8]

The differential reactivity of the C-Cl and C-F bonds is a key aspect of its chemistry. Generally,
the C-Cl bond is more reactive towards nucleophilic substitution than the C-F bond. This
differential reactivity can be exploited in sequential substitution reactions to synthesize more
complex molecules.

Haloalkanes can also undergo elimination reactions in the presence of a strong base to form
alkenes.[10] The stability of 1-Chloro-3-fluoropropane is expected to be good under normal
storage conditions, but it may be sensitive to light and should be stored in a cool, dark place.[9]
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Safety and Handling

While a specific safety data sheet (SDS) for 1-Chloro-3-fluoropropane is not widely available,
general precautions for handling halogenated hydrocarbons should be followed. These
compounds can be hazardous, and appropriate personal protective equipment (PPE), including
safety goggles, gloves, and a lab coat, should be worn at all times.[11] Work should be
conducted in a well-ventilated fume hood to avoid inhalation of vapors.

General Handling Precautions:

Avoid contact with skin and eyes.[10]

Do not breathe vapors.[10]

Keep away from heat, sparks, and open flames.[10]

Store in a tightly closed container in a cool, dry, and well-ventilated area.[10]

Ground all equipment when handling to prevent static discharge.[8]

In case of exposure, seek immediate medical attention. For spills, absorb the material with an
inert absorbent and dispose of it as hazardous waste in accordance with local regulations.

Applications in Research and Development

The dual and different halogen functionalities of 1-Chloro-3-fluoropropane make it a
potentially valuable building block in organic synthesis, particularly for the introduction of a 3-
fluoropropyl or a 1-chloro-3-fluoropropyl moiety into a target molecule. This can be of interest in
the development of pharmaceuticals and agrochemicals, where the incorporation of fluorine
can significantly alter the biological activity and pharmacokinetic properties of a molecule.[3][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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